1-[({2-[2-hydroxy-3-(4-thiomorpholinyl)propoxy]benzyl}amino)methyl]cyclohexanol

• IUPAC Name: 1-[[[2-(2-hydroxy-3-thiomorpholin-4-ylpropoxy)phenyl]methylamino]methyl]cyclohexan-1-ol
• InChI: InChI=1S/C21H34N2O3S/c24-19(15-23-10-12-27-13-11-23)16-26-20-7-3-2-6-18(20)14-22-17-21(25)8-4-1-5-9-21/h2-3,6-7,19,22,24-25H,1,4-5,8-17H2
• InChI Key: QYMFVZFXNJBRCT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CNCC2=CC=CC=C2OCC(CN3CCSCC3)O)O
• Molecular Formula: C21H34N2O3S
• Molecular Weight: 394.6 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step reactions, starting with basic building blocks such as cyclohexanone derivatives, amino acids, or aldehydes. For instance, the synthesis of cyclohexyl acetate derivatives from cyclohexanone through acetylation demonstrates a method of modifying cyclohexanone, which could be analogous to steps involved in synthesizing the target compound (Mantelingu et al., 2007).

Molecular Structure Analysis

X-ray crystallography and spectroscopic methods (NMR, FT-IR, MS) are primary tools for analyzing the molecular structure of cyclohexanone derivatives. Such techniques provide insights into the arrangement of atoms within a molecule and can reveal the presence of specific functional groups or stereocenters, which are critical for understanding the compound's chemical behavior (Barakat et al., 2015).

Chemical Reactions and Properties

Compounds similar to 1-[({2-[2-hydroxy-3-(4-thiomorpholinyl)propoxy]benzyl}amino)methyl]cyclohexanol participate in various chemical reactions, including carbopalladation of nitriles and cycloaddition reactions, demonstrating the reactivity of the cyclohexanone core and attached functional groups. Such reactions are pivotal in synthesizing complex molecules with potential biological activity (Tian et al., 2003).